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Compound of Interest

Compound Name: Benzyl propiolate

Cat. No.: B1268164 Get Quote

For immediate reference, treat benzyl propiolate as a hazardous chemical. Proper disposal

requires handling by a licensed waste disposal service. In case of a spill, absorb the material

with inert substances and collect it in a sealed, labeled container for professional disposal.

This guide provides essential safety and logistical information for the proper disposal of benzyl
propiolate (CAS No. 14447-01-9), a chemical requiring careful handling due to its hazardous

properties. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance. This document is intended for researchers, scientists, and drug

development professionals who may handle this substance.

Immediate Safety and Disposal Protocol
Benzyl propiolate is classified as a hazardous substance.[1][2] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals identifies it with the following

hazard statements:

H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[1][3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H332: Harmful if inhaled[1][3]
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H335: May cause respiratory irritation[1][3]

Given these hazards, all disposal procedures must be conducted with appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of benzyl propiolate, especially during disposal, should occur in a well-

ventilated area or a chemical fume hood.

The primary route for the disposal of benzyl propiolate is through a licensed and authorized

hazardous waste collection service.[1] Do not dispose of this chemical down the drain or as

regular solid waste.

Step-by-Step Disposal Procedure
Waste Segregation and Collection:

Collect waste benzyl propiolate, including any contaminated materials, in a dedicated,

properly labeled, and sealed container.

Ensure the container is made of a compatible material, such as high-density polyethylene

(HDPE).

The label should clearly identify the contents as "Hazardous Waste: Benzyl Propiolate"

and include the associated hazard symbols.

Handling Spills:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[1]

Carefully collect the absorbed material and place it into a suitable, sealed container for

hazardous waste disposal.[1]

Clean the spill area thoroughly.

Storage of Waste:
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Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow all institutional and local regulations for the storage of hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the benzyl
propiolate waste.

Provide the waste disposal service with a complete and accurate description of the waste,

including its chemical name and any available safety data.

Key Chemical and Safety Data
The following table summarizes important quantitative data for benzyl propiolate to aid in safe

handling and disposal decisions.

Property Value Source

CAS Number 14447-01-9 [1][2]

Molecular Formula C₁₀H₈O₂ [3]

Molecular Weight 160.17 g/mol [3]

Physical State Liquid [4]

Boiling Point 270.6 ± 19.0 °C at 760 mmHg

Density 1.1 ± 0.1 g/cm³

Flash Point 139.9 ± 9.5 °C

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C

Note: Specific toxicity data (LD50) for benzyl propiolate is not readily available in the

searched resources. It is crucial to handle this chemical with the assumption of high toxicity

based on its GHS classification.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1268164?utm_src=pdf-body
https://www.benchchem.com/product/b1268164?utm_src=pdf-body
https://www.benchchem.com/product/b1268164?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR315220.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/268/SDS-BD267928.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-propiolate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-propiolate
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh996f2938?context=bbe
https://www.benchchem.com/product/b1268164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of benzyl propiolate.
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Figure 1. Logical workflow for the safe disposal of benzyl propiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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